Cas no 2138272-77-0 (1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)-)

• Product Name: 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)-
• CAS No: 2138272-77-0
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 5288000
• Update Time: 2025-07-09

1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)-

• Inchi： 1S/C15H23N/c1-9(2)11-6-7-12-13(14(11)16)10(3)8-15(12,4)5/h6-7,9-10H,8,16H2,1-5H3
• InChI Key： WUXPILZYZHLJOT-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2=C(C(N)=C(C(C)C)C=C2)C(C)C1

Additional information on 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)-

1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- (CAS No. 2138272-77-0): An Overview

1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- (CAS No. 2138272-77-0) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of indenes and is characterized by its dihydroindene core with multiple substituents, including methyl and isopropyl groups. The presence of these functional groups imparts specific chemical properties and reactivity patterns that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- is particularly noteworthy. The dihydroindene scaffold provides a rigid yet flexible framework that can be readily modified through various synthetic routes. The amine group at the 4-position is a key functional group that can participate in a wide range of chemical reactions, including nucleophilic substitution, condensation, and coupling reactions. This makes the compound an attractive starting material for the synthesis of bioactive molecules and pharmaceuticals.

In the context of pharmaceutical research, 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as a scaffold for the design of inhibitors targeting specific enzymes and receptors. For instance, researchers have investigated its ability to modulate the activity of kinases and G protein-coupled receptors (GPCRs), which are important therapeutic targets in various diseases such as cancer and neurological disorders.

The synthetic accessibility of 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- is another factor that contributes to its significance in the field. Several efficient synthetic routes have been developed to prepare this compound from readily available starting materials. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the necessary substituents onto the dihydroindene core. These methods not only enhance the yield and purity of the final product but also provide a versatile platform for further functionalization.

In addition to its role in drug discovery, 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- has also been studied for its potential applications in materials science. The unique electronic properties of the dihydroindene core make it suitable for use in organic electronics and photovoltaic devices. Researchers have explored its use as a building block for conjugated polymers and small molecules with tunable optical and electronic properties.

The safety profile of 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- is an important consideration in both research and industrial settings. While it is generally considered safe when handled properly under controlled conditions, it is essential to follow standard safety protocols to minimize any potential risks. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to prevent exposure to vapors or dust.

In conclusion, 1H-Inden-4-amine, 2,3-dihydro-1,1,3-trimethyl-5-(1-methylethyl)- (CAS No. 2138272-77-0) is a multifaceted compound with a wide range of applications in chemistry and pharmacology. Its unique chemical structure and reactivity make it a valuable intermediate for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in both academic and industrial settings.